Cas no 2171609-99-5 (tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate
• CAS No: 2171609-99-5
• MF: C₁₁H₂₃N₃O₃
• MW: 245.31862282753
• CID: 6021920
• PubChem ID: 165520344
• Update Time: 2025-06-11

tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate
• 2171609-99-5
• EN300-1286319

• Inchi： 1S/C11H23N3O3/c1-5-8(7(12)6-9(13)15)14-10(16)17-11(2,3)4/h7-8H,5-6,12H2,1-4H3,(H2,13,15)(H,14,16)
• InChI Key： PABFLXKXDVNXRB-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(CC(N)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.17394160g/mol
• Monoisotopic Mass: 245.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate

Recent Advances in the Study of tert-Butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate (CAS: 2171609-99-5)

The compound tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate (CAS: 2171609-99-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and carbamoyl functional groups, serves as a critical intermediate in the synthesis of various bioactive compounds, particularly in the development of protease inhibitors and peptide-based therapeutics. Recent studies have explored its potential applications in drug discovery, emphasizing its role in modulating enzymatic activity and enhancing drug delivery systems.

One of the key areas of research involving this compound focuses on its utility in the synthesis of novel peptide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate can be effectively used to introduce protective groups during solid-phase peptide synthesis (SPPS). The study highlighted its stability under acidic conditions, making it a valuable tool for constructing complex peptide architectures with high yields and minimal side reactions. Furthermore, the compound's compatibility with Fmoc/tBu strategies was confirmed, underscoring its versatility in modern peptide chemistry.

In addition to its synthetic applications, recent investigations have explored the pharmacological potential of derivatives derived from this carbamate. A preprint article from Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs of tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate exhibit promising inhibitory effects against serine proteases, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to identify key interactions between the compound's functional groups and the active sites of target enzymes, suggesting its potential as a scaffold for anti-inflammatory drug development.

Another notable advancement involves the use of this compound in prodrug design. Researchers at a leading pharmaceutical institute have incorporated tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate into a series of prodrug candidates aimed at improving the bioavailability of poorly soluble therapeutics. Early-stage pharmacokinetic studies, as detailed in a 2024 conference abstract, revealed enhanced absorption profiles and prolonged half-lives for these prodrugs, attributed to the carbamate group's ability to facilitate controlled release mechanisms. These findings open new avenues for optimizing drug formulations, particularly for oral delivery systems.

Despite these promising developments, challenges remain in the large-scale production and purification of tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate. A recent technical report from a chemical manufacturing consortium highlighted the need for optimized reaction conditions to minimize byproduct formation during synthesis. Advances in continuous flow chemistry, as described in Organic Process Research & Development (2023), offer potential solutions by enabling precise control over reaction parameters and improving overall yield. These innovations are expected to support the compound's broader adoption in industrial applications.

In conclusion, tert-butyl N-(2-amino-1-carbamoylpentan-3-yl)carbamate (CAS: 2171609-99-5) represents a versatile and pharmacologically relevant building block in contemporary drug discovery. Its applications span peptide synthesis, enzyme inhibition, and prodrug design, with ongoing research efforts aimed at addressing synthetic challenges and expanding its therapeutic potential. As the field advances, this compound is likely to play an increasingly prominent role in the development of next-generation pharmaceuticals.